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Compound of Interest

3-Bromo-1H-indole-6-carboxylic
Compound Name: d
aci

Cat. No.: B1283764

Technical Guide: 3-Bromo-1H-indole-6-
carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-1H-indole-6-carboxylic
acid, including its fundamental chemical properties. Due to the limited availability of in-depth
experimental data specifically for this compound, this guide also incorporates relevant
information on closely related bromo-indole carboxylic acid isomers to provide a broader
context for research and development.

Core Compound Identification

The fundamental properties of 3-Bromo-1H-indole-6-carboxylic acid are summarized below.

Property Value Reference
CAS Number 219508-19-7 [1]
Molecular Weight 240.06 g/mol [1]
Molecular Formula CoHeBrNO2
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Synthesis and Applications of Bromo-Indole
Carboxylic Acids

While specific synthesis protocols for 3-Bromo-1H-indole-6-carboxylic acid are not readily
available in the reviewed literature, methods for the synthesis of related isomers, such as 6-
bromo-5-methoxy-1H-indole-3-carboxylic acid, have been described. One such approach
involves a regioselective strategy utilizing trifluoroacetylated indole driven hydrolysis, which has
the advantage of selectively directing the bromine substituent to a specific position on the
indole ring.

Indole derivatives, including bromo-indole carboxylic acids, are significant building blocks in the
synthesis of pharmaceuticals and other biologically active compounds. For instance, 5-Bromo-
1H-indole-3-carboxylic acid serves as a key intermediate in the creation of indole derivatives
that act as inhibitors for the vascular endothelial growth factor receptor 2 (VEGFR-2) tyrosine
kinase, which is crucial in angiogenesis and a target in cancer therapy.[2] Derivatives of 6-
bromo-1H-indole are also explored for their potential as fungicidal agents, interfering with
metabolic pathways essential for spore germination.

Experimental Data for a Related Isomer: 6-Bromo-
1H-indole-3-carboxylic Acid

The following table summarizes the crystallographic data for the related isomer, 6-Bromo-1H-
indole-3-carboxylic acid, which provides insight into the structural characteristics of this class of
compounds.
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Parameter Value
Molecular Formula CoHeBrNO2
Molecular Weight 240.06 g/mol
Crystal System Monoclinic
Space Group P21/n

Unit Cell Dimensions

a=7.2229(14) A, b = 11.874(2) A, ¢ = 11.079(2)
A, B=108.37(3)°

Volume 901.7(3) Az
z 4

Radiation Mo Ka
Temperature 293 K

Dihedral Angle

The dihedral angle between the —-COOH group

and the ring system is 6.4°.

Data sourced from a single-crystal X-ray study of 6-Bromo-1H-indole-3-carboxylic acid.

Experimental Protocol: Crystallization

A solution of 6-Bromo-1H-indole-3-carboxylic acid (0.2 g) in methanol (20 ml) was placed in a

dark location. Yellow single crystals suitable for X-ray diffraction were obtained through the

slow evaporation of the solvent over a period of seven days.[3][4]

lllustrative Workflow for Compound Screening

Given that specific signaling pathway information for 3-Bromo-1H-indole-6-carboxylic acid is

not available, the following diagram illustrates a general workflow for the screening of novel

chemical entities, such as indole derivatives, in a drug discovery context.
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Caption: A generalized workflow for the discovery and development of novel chemical
compounds.

This guide serves as a foundational resource for professionals engaged in the research and
development of indole-based compounds. While detailed experimental data for 3-Bromo-1H-
indole-6-carboxylic acid remains to be broadly published, the provided information on related
isomers offers valuable insights for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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